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Compound of Interest

5-(4-Methoxyphenyl)-5-
Compound Name:
oxovaleronitrile

CAS No.: 26823-02-9

Cat. No.: B1313416

L J

This guide provides a comprehensive technical overview of 2,4-Diamino-6-chloropyrimidine, a

critical intermediate in modern organic synthesis. It is important to note that the requested CAS

number 26823-02-9 is not readily associated with a widely available chemical intermediate.
However, the structurally similar and commercially significant compound, 2,4-Diamino-6-
chloropyrimidine (CAS 156-83-2), is a key precursor in numerous synthetic pathways. This
document will focus on this latter compound, which is central to the development of various
pharmaceuticals and agrochemicals.[1][2]

With its distinct arrangement of amino and chloro functional groups, 2,4-Diamino-6-
chloropyrimidine offers a reactive scaffold for constructing more complex molecular
architectures.[1][3] Its most prominent application is as a cornerstone in the synthesis of
Minoxidil, a widely used therapeutic for androgenetic alopecia.[1][4][5] Beyond this, its utility
extends to the development of novel antiviral, anticancer, and antimalarial agents, as well as
herbicides.[3] This guide will delve into its synthesis, key reactions, analytical methods, and
supply chain considerations to support your research and development endeavors.

Physicochemical Properties

A thorough understanding of a starting material's properties is fundamental to its successful
application in synthesis. 2,4-Diamino-6-chloropyrimidine is a white to off-white crystalline
powder under standard conditions.[1] Its key physicochemical data are summarized below.
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Property Value Source(s)

CAS Number 156-83-2 [51[6]

Molecular Formula C4H5CIN4 [1][5]

Molecular Weight 144.56 g/mol [1][5]
White to off-white crystalline

Appearance [1]
powder

Melting Point 199-202 °C [1][6]
Moderately soluble in water;

N more soluble in organic

Solubility _ [1]
solvents like ethanol and
methanol.

N _ 438.3+48.0 °C at 760 mmHg

Boiling Point ) [1]
(Predicted)

Density 1.564 g/cm3 (Predicted) [1]

IUPAC Name 6-chloropyrimidine-2,4-diamine  [5]
4-Chloro-2,6-

Synonyms diaminopyrimidine, 2,6- [1][5]

Diamino-4-chloropyrimidine

Synthesis and Manufacturing: From Precursors to a

Key Intermediate

The industrial production of 2,4-Diamino-6-chloropyrimidine predominantly relies on the

chlorination of its hydroxylated precursor, 2,4-diamino-6-hydroxypyrimidine. This transformation

IS a critical step that activates the pyrimidine ring for subsequent nucleophilic substitution

reactions.

Primary Synthesis Pathway: Chlorination with
Phosphorus Oxychloride
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The most common and well-documented method for synthesizing 2,4-Diamino-6-
chloropyrimidine is the treatment of 2,4-diamino-6-hydroxypyrimidine with a chlorinating agent,
typically phosphorus oxychloride (POCI3).[4][7] This reaction effectively replaces the hydroxyl
group at the 6-position with a chlorine atom.

[2,4—Diamin0—6—hydroxypyrimidin(9 Heat (e.g., 97-105°C)

Click to download full resolution via product page

2,4—Diamino—6—ch|oropyrimidin(9

Caption: General synthesis of 2,4-Diamino-6-chloropyrimidine via chlorination.

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol is a representative example derived from published literature and should
be adapted and optimized based on laboratory capabilities and safety assessments.[7][8]

Obijective: To synthesize 2,4-Diamino-6-chloropyrimidine from 2,4-diamino-6-
hydroxypyrimidine.

Materials:

e 2,4-diamino-6-hydroxypyrimidine

Phosphorus oxychloride (POCIs)

Ice water

Sodium hydroxide (NaOH) solution

Ethyl acetate (EtOAC)

Anhydrous sodium sulfate (Na2S0a)
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Procedure:

Reaction Setup: In a three-necked flask equipped with a reflux condenser and a mechanical
stirrer, carefully add 2,4-diamino-6-hydroxypyrimidine to an excess of phosphorus
oxychloride.[7][8] The weight ratio of POCIs to the starting material is typically between 3.5:1
and 5:1.[8]

Heating: Heat the reaction mixture to approximately 97-105°C and maintain this temperature
with stirring for several hours (e.g., 6-17 hours) until the reaction is complete (monitored by
TLC or HPLC).[7][8]

Quenching: After completion, cool the reaction mixture. Slowly and carefully add the solution
to ice water to quench the excess POCIs. This is a highly exothermic step and requires strict
temperature control.

Hydrolysis & Neutralization: Heat the quenched solution (e.g., to 90°C for 1 hour) to ensure
complete hydrolysis of any remaining intermediates.[7] Cool the solution and adjust the pH to
approximately 8 with a NaOH solution.[7]

Extraction: Extract the aqueous solution multiple times with ethyl acetate.[7]

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to yield the crude product.[7]

Purification: The resulting solid can be further purified by recrystallization if necessary.

Causality and Optimization:

Excess POCIs: Using phosphorus oxychloride in excess serves as both the reactant and the
solvent, driving the reaction to completion.

Temperature Control: The reaction temperature is a critical parameter. Insufficient heat leads
to an incomplete reaction, while excessive temperatures can cause degradation and side
product formation.

Quenching Method: The quenching of POCIs is hazardous. An alternative method described
in the patent literature involves using alcohols like ethanol for a safer quench, which can also
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facilitate product isolation as a hydrochloride salt.[8]

Applications in Drug Discovery and Development

The strategic placement of the chlorine atom at the 6-position makes 2,4-Diamino-6-
chloropyrimidine a versatile synthon. This chlorine is a good leaving group, readily displaced by
various nucleophiles, which is the cornerstone of its utility.[2][5]

Key Intermediate in Minoxidil Synthesis

The most significant application of 2,4-Diamino-6-chloropyrimidine is in the production of
Minoxidil. In this synthesis, it undergoes nucleophilic substitution with piperidine-1-oxide.

Nucleophilic Substitution

2,4-Diamino-6-
chloropyrimidine

Piperidine-1-oxide

Click to download full resolution via product page
Caption: Role of 2,4-Diamino-6-chloropyrimidine in Minoxidil synthesis.

This reaction highlights the importance of the chloro group as a reactive "switch,"” enabling the
coupling of the pyrimidine core with other molecular fragments to build the final active
pharmaceutical ingredient (AP1).[2]

Scaffold for Diverse Bioactive Molecules

The reactivity of 2,4-Diamino-6-chloropyrimidine has been exploited to create libraries of
compounds for screening against various therapeutic targets:

o Antitubercular Agents: It serves as a starting material for the synthesis of 2,4-diamino-5-aryl-
6-substituted pyrimidine derivatives, which have shown potential anti-tubercular activities.[7]
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Anticancer and Antiviral Research: The diamino-pyrimidine core is a recognized
pharmacophore. By modifying the 6-position, researchers can develop novel kinase
inhibitors and other targeted therapies.[3]

Agrochemicals: It is also a building block for certain herbicides and pesticides, demonstrating
its broader utility in applied chemistry.[1][2]

Analytical and Quality Control

Ensuring the purity of 2,4-Diamino-6-chloropyrimidine is crucial for the successful synthesis of

downstream products. High-Performance Liquid Chromatography (HPLC) is the standard

method for purity assessment.

Purity of Starting Materials: The purity of the precursor, 2,4-diamino-6-hydroxypyrimidine,
and the content of its own starting materials (like guanidine hydrochloride) must be
controlled. An HPLC-UV method using a hydrophilic C18 column with a gradient elution of a
potassium dihydrogen phosphate/methanol mobile phase has been developed for this
purpose.[9]

Final Product Analysis: Similar reverse-phase HPLC methods are employed to determine the
purity of the final 2,4-Diamino-6-chloropyrimidine product and to quantify any related
impurities.

Safety, Handling, and Storage

As with any chemical intermediate, proper handling and storage are paramount to ensure

laboratory safety.

Hazard Identification:

Harmful if swallowed (H302).[10][11]

Causes skin irritation (H315).[10]

Causes serious eye irritation (H319).[10]

May cause respiratory irritation (H335).[10]
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Recommended Precautions:

o Personal Protective Equipment (PPE): Wear safety goggles with side-shields, chemical-
resistant gloves, and a lab coat.[11] If dust is generated, use respiratory protection.[11]

e Handling: Avoid breathing dust.[10] Wash hands thoroughly after handling.[10][11] Do not
eat, drink, or smoke when using this product.[10][11]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][10]
Keep away from strong oxidizing agents.[10]

Suppliers and Market Considerations

2,4-Diamino-6-chloropyrimidine is a commercially available intermediate from various chemical
suppliers. The market for this chemical is closely tied to the demand for downstream products,
particularly Minoxidil.[2]

Selected Suppliers:

AK Scientific, Inc.

Ottokemi

Zhishang Chemical

Vision Biotech

Note: This is not an exhaustive list. Researchers should obtain quotes and specifications from
multiple vendors.

Pricing and Availability:

» The price and supply stability are influenced by the demand from the pharmaceutical sector.

[2]

» As a well-established intermediate, the market supply is generally mature.[2]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.echemi.com/sds/4-chloro-26-diaminopyrimidine-temppid160705002033.html
https://www.echemi.com/sds/4-chloro-26-diaminopyrimidine-temppid160705002033.html
https://aksci.com/sds/J91059_SDS.pdf
https://aksci.com/sds/J91059_SDS.pdf
https://www.echemi.com/sds/4-chloro-26-diaminopyrimidine-temppid160705002033.html
https://aksci.com/sds/J91059_SDS.pdf
https://www.echemi.com/sds/4-chloro-26-diaminopyrimidine-temppid160705002033.html
https://www.entrepreneur-cn.com/Products/2-4-Diamino-6-chloropyrimidine-CAS-156-83-2-331.html
https://aksci.com/sds/J91059_SDS.pdf
https://aksci.com/sds/J91059_SDS.pdf
https://organicintermediate.com/product/24-diamino-6-chloropyrimidine/
https://organicintermediate.com/product/24-diamino-6-chloropyrimidine/
https://organicintermediate.com/product/24-diamino-6-chloropyrimidine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Pricing will vary based on quantity (bulk vs. research-grade), purity, and supplier. It is
recommended to request quotes for current pricing.

Conclusion

2,4-Diamino-6-chloropyrimidine (CAS 156-83-2) is more than just a chemical intermediate; it is
an enabling tool for innovation in pharmaceutical and agrochemical research. Its robust
synthesis and predictable reactivity provide a reliable foundation for the development of
complex, high-value molecules. A comprehensive understanding of its properties, synthesis,
and handling, as detailed in this guide, is essential for any scientist looking to leverage its full
potential in their research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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